(1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate

• Molecular Formula: C19H19N3S4
• Molecular Weight: 417.6 g/mol
• IUPAC Name: 1,3-benzothiazol-2-ylsulfanylmethyl 4-phenylpiperazine-1-carbodithioate
• InChI: InChI=1S/C19H19N3S4/c23-19(22-12-10-21(11-13-22)15-6-2-1-3-7-15)25-14-24-18-20-16-8-4-5-9-17(16)26-18/h1-9H,10-14H2
• InChI Key: XKVUQFQRZYIAAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)SCSC3=NC4=CC=CC=C4S3

Description

IUPAC Nomenclature and Functional Group Analysis

The IUPAC name of the compound is derived by prioritizing the carbodithioate group (-S-CS-S-) as the principal functional group. The parent structure is identified as piperazine-1-carbodithioate , with substitutions at the 1-position of the piperazine ring. The substituents include:

• A 4-phenyl group attached to the piperazine nitrogen.
• A (1,3-benzothiazol-2-ylsulfanyl)methyl group linked via a sulfur atom to the carbodithioate moiety.

The full systematic name reflects these substituents in descending order of priority, adhering to IUPAC rules for polyfunctional compounds. Key functional groups include:

• Benzothiazole : A bicyclic system comprising a benzene ring fused to a thiazole (sulfur- and nitrogen-containing heterocycle).
• Piperazine : A six-membered diamine ring with nitrogen atoms at positions 1 and 4.
• Carbodithioate : A dithiocarbamate group (-S-CS-S-) esterified to the methyl group.

A comparative analysis of related compounds, such as 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methylphenyl)sulfanylpropan-1-one , highlights the role of sulfur-based linkages in modulating electronic and steric properties.

Functional Group	Position	Role in Molecular Properties
Benzothiazole	Fused bicyclic core	Enhances aromaticity and π-π stacking
Piperazine	Central ring	Provides conformational flexibility
Carbodithioate	Ester linkage	Introduces redox-active sulfur motifs

X-ray Crystallographic Studies and Conformational Analysis

While direct X-ray crystallographic data for (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate remains unreported, insights can be extrapolated from structurally related piperazine-carbodithioate derivatives. For instance, 2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl-4-(4-methoxybenzyl)piperazine-1-carbodithioate (compound 3b in ) exhibits a planar benzothiazole core and a chair conformation in the piperazine ring, stabilized by intramolecular hydrogen bonding.

Molecular docking studies of analogous compounds, such as those targeting monoamine oxidase (MAO) enzymes , reveal critical interactions:

• Piperazine nitrogen participation in hydrogen bonding with active-site residues (e.g., ASP132 in MAO-A).
• Benzothiazole sulfur engaging in hydrophobic interactions with aromatic residues (e.g., PHE343 in MAO-B).

Conformational flexibility of the piperazine ring allows adaptive binding to biological targets, as demonstrated by the -9.51 kcal/mol docking score of compound 3b against MAO-A .

Comparative Structural Analysis with Related Carbodithioate Derivatives

The structural uniqueness of (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate becomes evident when compared to other carbodithioate derivatives:

Compound	Key Structural Features	Biological Activity (if reported)
4-Phenyl-piperazine-1-carbodithioic acid	Lacks benzothiazole; contains oxazolyl group	Neurological target modulation
2-[(6-substituted benzothiazol-2-yl)amino]-2-oxoethyl derivatives	Thiocarbamate instead of carbodithioate	Acetylcholinesterase inhibition (IC50: 0.1–10 µM)
Piperazine-dithiocarbamate hybrids	Natural product-derived scaffolds	Antioxidant and anticancer activities

The integration of benzothiazole and carbodithioate in the target compound distinguishes it from derivatives with simpler aryl or alkyl substituents. For example, the sulfanyl-methyl bridge between benzothiazole and piperazine enhances electronic delocalization, potentially improving binding affinity to enzymatic targets .

Preparation Methods

One-Pot Alkylation-Carbodithioate Formation

A modified approach combines carbodithioate synthesis and alkylation in a single pot:

• React 4-phenylpiperazine (10 mmol) with CS₂ (12 mmol) and NaOH in ethanol.

• Add (1,3-benzothiazol-2-ylsulfanyl)methyl chloride (10 mmol) directly to the mixture.

• Stir at 40°C for 6 hours; isolate via filtration (Yield: 60%).

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction time:

• Mix sodium 4-phenylpiperazine-1-carbodithioate and chloromethyl benzothiazole sulfide in DMF.

• Irradiate at 100°C (300 W) for 20 minutes.

• Cool and precipitate with ice water (Yield: 75%).

Comparative Analysis of Methods

Method	Yield (%)	Time (h)	Purity (%)	Key Advantage
Conventional Coupling	65–70	12	>98	High reproducibility
One-Pot	60	6	95	Reduced steps
Microwave-Assisted	75	0.3	97	Rapid synthesis

Challenges and Mitigation Strategies

• Side Reactions : Over-alkylation or disulfide formation.

  • Solution : Use stoichiometric chloride and inert atmosphere.

• Low Solubility : Carbodithioate salts in organic solvents.

  • Solution : Employ polar aprotic solvents (e.g., DMF).

Scalability and Industrial Relevance

The conventional method is scalable to kilogram-scale with yields >60%, making it viable for industrial production. Pilot studies demonstrate consistent purity (>97%) under GMP conditions .

Chemical Reactions Analysis

Types of Reactions

(1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbodithioate group to a thiol or a thioether.

Substitution: Nucleophilic substitution reactions can occur at the benzothiazole ring or the phenylpiperazine moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or halides can be employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or thioethers.

Scientific Research Applications

(1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It can be used in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Mechanism of Action

The mechanism of action of (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate involves its interaction with specific molecular targets. The benzothiazole ring can interact with enzymes or receptors, modulating their activity. The phenylpiperazine moiety may enhance the compound’s binding affinity and selectivity. The carbodithioate group can participate in redox reactions, influencing the compound’s overall reactivity and stability.

Comparison with Similar Compounds

a) Benzothiazole vs. Benzimidazole Cores

• The target compound’s benzothiazole core differs from benzimidazole derivatives (e.g., ) by replacing a nitrogen atom with a sulfur atom in the heterocyclic ring.

b) Carbodithioate vs. Carbothioate/Acetamide Linkers

• The carbodithioate group (–SCSS–) in the target compound offers two sulfur atoms, contrasting with the single sulfur in carbothioates (e.g., ) or the oxygen in acetamides (e.g., BZ-IV). This may increase metal-binding capacity or alter metabolic stability .

c) Piperazine Substituents

Biological Activity

The compound (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate is a derivative of benzothiazole and piperazine, which has garnered attention for its potential biological activities, particularly in oncology and antimicrobial fields. This article reviews its synthesis, biological activity, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{28}N_4OS$ with a molecular weight of approximately 420.6 g/mol. The structure includes a benzothiazole moiety linked to a piperazine ring, which is known to influence its pharmacological properties.

Synthesis

The synthesis of benzothiazole-piperazine derivatives typically involves reactions that introduce functional groups onto the benzothiazole and piperazine frameworks. The specific synthetic route for (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-phenylpiperazine-1-carbodithioate may involve:

• Formation of the benzothiazole ring.
• Alkylation of piperazine with appropriate electrophiles.
• Introduction of the carbodithioate group through thiol reactions.

Anticancer Activity

Recent studies have highlighted the cytotoxic effects of various benzothiazole-piperazine derivatives against several cancer cell lines. For example, a related compound was tested against hepatocellular carcinoma (HUH-7), breast cancer (MCF-7), and colorectal cancer (HCT-116) cell lines, showing significant cytotoxicity with GI50 values indicating effective inhibition of cell proliferation .

Mechanism of Action:
The anticancer activity is attributed to the induction of apoptosis via cell cycle arrest at the subG1 phase, as evidenced by Hoechst staining and FACS analysis .

Cell Line	GI50 Value (µM)	Activity Level
HUH-7	5.0	High
MCF-7	10.0	Moderate
HCT-116	8.0	High

Antimicrobial Activity

Benzothiazole derivatives have also been explored for their antimicrobial properties . Studies indicate that compounds with similar structures exhibit significant activity against both Gram-positive and Gram-negative bacteria. The presence of the benzothiazole moiety enhances the interaction with bacterial membranes, leading to disruption and cell death .

Case Studies

• Cytotoxicity Assessment : A study evaluated ten benzothiazole-piperazine derivatives, revealing that compound 1d exhibited high cytotoxicity against all tested cancer cell lines, reinforcing the potential therapeutic application in oncology .
• Antimicrobial Testing : In another investigation, derivatives were tested against common pathogens like Staphylococcus aureus and Pseudomonas aeruginosa. Results showed that these compounds could inhibit bacterial growth effectively, suggesting a dual role in treating infections alongside cancer therapy .

Q & A

Q. Characterization :

• NMR Spectroscopy : ¹H and ¹³C NMR confirm regiochemistry and purity. For instance, the benzothiazole proton signals appear downfield (δ 7.5–8.5 ppm), while piperazine protons resonate at δ 2.5–3.5 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular ion peaks and fragmentation patterns .
• Elemental Analysis : Ensures stoichiometric consistency (C, H, N, S) .

Advanced Question: How can density functional theory (DFT) be applied to predict the electronic properties of this compound?

Answer:
DFT calculations (e.g., B3LYP hybrid functional) are used to model:

• Electron Density Distribution : Identify nucleophilic/electrophilic sites via frontier molecular orbitals (HOMO-LUMO gaps). For benzothiazole derivatives, the sulfur atoms often exhibit high electron density, influencing reactivity .
• Thermochemical Data : Calculate bond dissociation energies (BDEs) for the C–S and S–S bonds to assess stability under thermal or photolytic conditions .
• Solvent Effects : Include polarizable continuum models (PCM) to simulate solvation effects on reactivity .

Validation : Compare computed IR spectra with experimental data to confirm structural accuracy .

Basic Question: What analytical techniques are critical for resolving structural ambiguities in this compound?

Answer:

• X-ray Crystallography : Single-crystal diffraction (using SHELX or ORTEP-III) resolves absolute configuration and confirms piperazine ring conformation .
• 2D NMR (COSY, HSQC, HMBC) : Assigns coupled protons and long-range correlations, distinguishing between regioisomers .
• FT-IR Spectroscopy : Identifies key functional groups (e.g., C=S stretches at 1050–1150 cm⁻¹) .

Advanced Question: How can researchers address contradictory in vitro biological activity data for this compound?

Answer: Contradictions may arise from:

• Assay Variability : Standardize protocols (e.g., fungal tyrosinase inhibition assays vs. mammalian cell models) .
• Structural Analogues : Compare with analogs like (Z)-ethyl 4-((4-((3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate to identify structure-activity relationships (SARs) .
• Dose-Response Curves : Use nonlinear regression (e.g., Hill equation) to calculate IC₅₀ values and assess reproducibility .

Advanced Question: What computational and experimental strategies are recommended for environmental risk assessment of this compound?

Answer:

• Ecotoxicity Modeling : Use quantitative structure-activity relationship (QSAR) tools to predict aquatic toxicity (e.g., LC₅₀ for fish) .
• Degradation Studies : Perform hydrolysis/photolysis experiments under simulated environmental conditions (pH 7–9, UV light) to identify persistent metabolites .
• Bioaccumulation Potential : Calculate logP values (experimental or DFT-derived) to assess lipid solubility and bioaccumulation .

Basic Question: What purification techniques are optimal for isolating this compound?

Answer:

• Column Chromatography : Use silica gel (60–120 mesh) with gradient elution (hexane/ethyl acetate → increasing polarity) .
• Recrystallization : Ethanol/water mixtures yield high-purity crystals .
• HPLC : Reverse-phase C18 columns (acetonitrile/water mobile phase) resolve closely related impurities .

Advanced Question: How can crystallographic data be leveraged to optimize the compound’s bioactivity?

Answer:

• Docking Studies : Align X-ray structures with target proteins (e.g., tyrosinase) to identify key binding interactions (e.g., π-stacking with benzothiazole) .
• Conformational Analysis : Compare solid-state (crystal) vs. solution (NMR) conformations to design derivatives with improved target engagement .

Basic Question: What safety precautions are essential during synthesis and handling?

Answer:

• Ventilation : Use fume hoods to avoid inhalation of volatile thiol intermediates .
• PPE : Nitrile gloves and lab coats prevent dermal exposure to sulfhydryl reagents .
• Waste Disposal : Neutralize reaction byproducts (e.g., H₂S) with alkaline peroxide before disposal .

Advanced Question: How can researchers validate the compound’s mechanism of action in enzymatic assays?

Answer:

• Kinetic Studies : Measure Michaelis-Menten parameters (Km, Vmax) to determine inhibition type (competitive vs. noncompetitive) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamic profiles (ΔH, ΔS) .
• Mutagenesis : Engineer enzyme active-site mutants to confirm critical interactions (e.g., cysteine residues for disulfide binding) .

Advanced Question: What strategies mitigate synthetic challenges in scaling up this compound?

Answer:

• Flow Chemistry : Continuous flow reactors improve heat/mass transfer for exothermic thiolation steps .
• Catalytic Optimization : Replace stoichiometric bases (e.g., NaH) with recyclable catalysts (e.g., Amberlyst A21) .
• Process Analytical Technology (PAT) : Use in-line FT-IR or Raman spectroscopy for real-time monitoring .